Cas no 5726-96-5 ( )

• Product Name: &nbsp
• CAS No: 5726-96-5
• MF: C₁₈H₂₅N₇O₃
• MW: 387.436202764511
• CID: 946718
• PubChem ID: 351960
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dimorpholin-4-ylpyrimido[4,5-d]pyrimidin-7-yl)morpholine
• NSC-524105
• 5726-96-5
• DTXSID20326118
• NSC524105
•  

• Inchi： 1S/C18H25N7O3/c1-7-26-8-2-23(1)16-14-13-19-17(24-3-9-27-10-4-24)20-15(14)21-18(22-16)25-5-11-28-12-6-25/h13H,1-12H2
• InChI Key： NQQLLSYBUWGVIA-UHFFFAOYSA-N
• SMILES： O1CCN(C2C3C=NC(=NC=3N=C(N=2)N2CCOCC2)N2CCOCC2)CC1

Computed Properties

• Exact Mass: 387.20215
• Monoisotopic Mass: 387.201888
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89
• XLogP3: 0.4

Experimental Properties

• Density: 1.352
• Boiling Point: 677.3°C at 760 mmHg
• Flash Point: 363.4°C
• Refractive Index: 1.629
• PSA: 88.97